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Compound of Interest

Compound Name: Glycidyl 1-naphthyl ether

Cat. No.: B021380

This in-depth guide provides a comprehensive overview of the physical and chemical
properties of Glycidyl 1-naphthyl ether (GNE), a versatile epoxy compound of significant
interest to researchers and professionals in drug development and materials science. This
document moves beyond a simple recitation of data, offering critical insights into the practical
implications of its physicochemical characteristics for experimental design and application.

Chemical Identity and Molecular Structure

Glycidyl 1-naphthyl ether, identified by the CAS number 2461-42-9, possesses a molecular
formula of C13H1202 and a molecular weight of approximately 200.23 g/mol .[1][2][3] Its
structure features a reactive glycidyl group attached to a naphthyl ring via an ether linkage.
This unique combination of a bulky, aromatic naphthyl moiety and a strained epoxide ring
dictates its physical state, solubility, and reactivity.

The inherent reactivity of the epoxide ring is central to the utility of GNE, allowing for
nucleophilic addition reactions that are fundamental to its application as a building block in
organic synthesis and as a cross-linking agent in polymer chemistry. For instance, it is a key
intermediate in the synthesis of pharmaceuticals such as Naftopidil and Propranolol.[4]

Physical State and Appearance: A Critical
Evaluation
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The physical state and appearance of Glycidyl 1-naphthyl ether can be variable, a factor that
researchers must consider during its handling and application. While some sources describe it
as a light purple oil[4], others report it as a clear, light yellow oil.[5] This discrepancy in color is
likely attributable to the presence of minor impurities or degradation products, which can arise
during synthesis or prolonged storage. For high-purity applications, such as in pharmaceutical
synthesis, a colorless to light yellow appearance is generally indicative of a higher quality
material.

There is also conflicting information regarding its physical state at ambient temperature. While
most suppliers characterize it as an oil[5][6], one source reports a melting point of 95 °C.[4]
This significant deviation suggests that the latter value may be erroneous or refer to a different,
but related, compound. In practical laboratory settings, Glycidyl 1-naphthyl ether is
predominantly encountered as a viscous liquid.

hvsical ies of Glvcidyl 1-Naphthyl Etl

Property Value Source(s)

Light purple to clear light

Appearance ) [4115]
yellow oll

Physical State 0]] [51[6]

Boiling Point 338.6 °C at 760 mmHg [4]

) ) 95 °C (Note: This value is likely

Melting Point ) [4]
an outlier)

Density 1.192 g/cm3 [4]

Refractive Index 1.628 [4]

- Slightly soluble in Chloroform
Solubility [4]
and Ethyl Acetate

Understanding the Structure-Property Relationship

The physicochemical properties of Glycidyl 1-naphthyl ether are a direct consequence of its
molecular architecture. The following diagram illustrates the interplay between its structural
features and its observed physical state and solubility.
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Caption: Relationship between the molecular structure of Glycidyl 1-naphthyl ether and its
physical properties.

Experimental Protocols: Handling and Storage

Given its chemical nature, proper handling and storage of Glycidyl 1-naphthyl ether are
paramount to maintain its integrity and ensure laboratory safety.

Recommended Storage Conditions

To minimize degradation and the formation of colorimetric impurities, Glycidyl 1-naphthyl
ether should be stored in a tightly sealed container in a refrigerator.[4] Inert atmosphere
storage (e.g., under argon or nitrogen) is recommended for long-term preservation of high-
purity material.

Safe Handling Procedures

As with all epoxy compounds, appropriate personal protective equipment (PPE) should be
worn when handling Glycidyl 1-naphthyl ether. This includes, but is not limited to, safety
glasses, chemical-resistant gloves, and a lab coat.[6][7] All manipulations should be performed
in a well-ventilated fume hood to avoid inhalation of any vapors.[6]
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Conclusion

Glycidyl 1-naphthyl ether is a valuable chemical intermediate with a distinct set of physical
properties that are a direct reflection of its molecular structure. While generally encountered as
a light-colored, viscous oil, researchers should be aware of potential variations in appearance
due to purity levels. A thorough understanding of its physicochemical characteristics, coupled
with stringent adherence to proper handling and storage protocols, is essential for its
successful and safe application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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